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Compound of Interest

Compound Name: CP94253

Cat. No.: B152953 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling and disposal

of CP-94253, a potent and selective serotonin 5-HT1B receptor agonist. Adherence to these

guidelines is critical to ensure personal safety and the integrity of your research.

Hazard Identification and Personal Protective
Equipment (PPE)
CP-94253 is a research chemical with an evolving safety profile. Different suppliers have

provided conflicting hazard classifications. Therefore, a cautious approach is mandatory.

Summary of Hazard Classifications:

Data Source Hazard Classification

Cayman Chemical Not classified as a hazardous substance.

Sigma-Aldrich

Acute Toxicity, Oral (Category 4), Skin Irritation

(Category 2), Eye Irritation (Category 2),

Specific target organ toxicity — single exposure

(Category 3), Respiratory system.
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Given the conflicting data, it is imperative to handle CP-94253 as a potentially hazardous

substance. The primary risk associated with potent serotonin receptor agonists is the potential

for inducing serotonin syndrome, a condition caused by excessive serotonin activity in the

central nervous system.[1][2][3] Symptoms can range from mild (agitation, tremor) to severe

(high fever, seizures, and muscle breakdown) and can be life-threatening.[2]

Required Personal Protective Equipment (PPE):

Protection Type Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).

To prevent skin contact. While

some sources state the

product does not generally

irritate the skin, others classify

it as a skin irritant.[4]

Eye/Face Protection
Safety goggles or a face

shield.

To protect eyes from dust or

splashes.[4]

Skin and Body Protection Laboratory coat.
To prevent contamination of

personal clothing.[4]

Respiratory Protection Use in a chemical fume hood.
To avoid inhalation of dust

particles.[4]

Physical and Chemical Properties
Understanding the physical and chemical properties of CP-94253 is crucial for safe handling

and storage.
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Property Value

Molecular Formula
C₁₅H₁₉N₃O · HCl (hydrochloride) / C₁₅H₁₉N₃O ·

2HCl (dihydrochloride)

Molecular Weight
293.8 g/mol (hydrochloride) / 330.25 g/mol

(dihydrochloride)

Appearance
Crystalline solid; White to beige or yellow solid.

[5]

Solubility

Soluble in DMSO and Ethanol.[6] Water

solubility: 15 mg/mL (dihydrochloride), 7.34

mg/mL (hydrochloride).[7][8]

Storage
Store at room temperature, desiccated.[8] Keep

in a tightly sealed container.[4]

Experimental Protocols: Safe Handling Workflow
A systematic workflow is essential to minimize exposure and ensure safety during the handling

of CP-94253.
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Preparation

Handling

Storage Disposal

Don appropriate PPE

Work within a chemical fume hood

Weigh compound carefully

Dissolve in appropriate solvent

Prepare aliquots for single use

Seal container tightly Dispose of waste in designated chemical waste container

Store at room temperature, desiccated Follow local, state, and federal regulations

Click to download full resolution via product page

Caption: Standard Operating Procedure for Handling CP-94253.

Emergency Procedures
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In the event of an emergency, a clear and logical response is critical.

First-Aid Measures:

Exposure Route Action

Inhalation

Move to fresh air and monitor breathing. If

breathing is difficult, administer oxygen. If

breathing stops, give artificial respiration.[4]

Skin Contact

Wash with copious amounts of water for at least

15 minutes. Remove contaminated clothing and

shoes.[4]

Eye Contact
Flush with copious amounts of water for at least

15 minutes.[4]

Ingestion
Rinse mouth with water, contact a local poison

center, and call a physician.[4]

Logical Relationship for Emergency Response:
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Exposure Occurs
(Inhalation, Skin/Eye Contact, Ingestion)

Assess the Situation
(Conscious? Breathing?) Decontaminate Spill Area

Remove from Contaminated Area

Administer First Aid
(as per table above)

Seek Immediate Medical Attention

Report Incident to Safety Officer

Click to download full resolution via product page

Caption: Emergency Response Workflow for CP-94253 Exposure.

Disposal Plan
Proper disposal of CP-94253 and its containers is essential to prevent environmental

contamination and accidental exposure.

Waste Disposal: Dispose of waste material in a designated and properly labeled chemical

waste container.
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Regulatory Compliance: All disposal must be conducted in accordance with local, state, and

federal environmental regulations.[4][5] Contact your institution's environmental health and

safety department for specific guidance.

Uncleaned Packaging: Uncleaned containers should be treated as hazardous waste and

disposed of according to official regulations.[9]

By adhering to these safety protocols, you can mitigate the risks associated with handling CP-

94253 and ensure a safe laboratory environment for yourself and your colleagues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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